Cas no 1805023-93-1 (Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1805023-93-1
• MF: C₁₁H₉BrF₅NO₃
• MW: 378.090080022812
• CID: 4845573
• Update Time: 2025-06-14

Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C11H9BrF5NO3/c1-2-20-10(19)7-3-5(8(13)14)6(4-12)9(18-7)21-11(15,16)17/h3,8H,2,4H2,1H3
• InChI Key： RXRZFJBGSXTXNE-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC(C(=O)OCC)=CC=1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 4.1
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate

Recent Advances in the Study of Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate (CAS: 1805023-93-1)

Ethyl 3-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-6-carboxylate (CAS: 1805023-93-1) has emerged as a key intermediate in the synthesis of novel pharmaceutical compounds, particularly in the development of agrochemicals and small-molecule therapeutics. Recent studies have highlighted its structural versatility and potential applications in drug discovery, owing to its unique trifluoromethoxy and difluoromethyl substituents, which are known to enhance metabolic stability and bioavailability.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing pyridine-based scaffolds for kinase inhibitors. Researchers utilized this intermediate to develop potent and selective inhibitors targeting the JAK-STAT pathway, with improved pharmacokinetic profiles compared to previous generations of inhibitors. The bromomethyl group at the 3-position proved particularly valuable for further functionalization through nucleophilic substitution reactions.

In agrochemical applications, patent literature from 2024 reveals that derivatives synthesized from this intermediate exhibit remarkable fungicidal activity against economically important pathogens. The combination of fluorine-containing groups appears to enhance both the lipophilicity and target-binding affinity of these compounds, while maintaining favorable environmental safety profiles.

From a synthetic chemistry perspective, recent methodological advances have improved the preparation of this intermediate. A 2024 Organic Process Research & Development publication described an optimized large-scale synthesis route with enhanced yield (78%) and purity (>99%), addressing previous challenges in the difluoromethylation step. This development is particularly significant for potential commercial-scale production.

Structural-activity relationship (SAR) studies utilizing this compound have provided valuable insights into the effects of fluorinated substituents on biological activity. Computational modeling suggests that the electron-withdrawing nature of these groups influences both the compound's reactivity as an intermediate and the pharmacological properties of its derivatives.

Ongoing research is exploring the application of this intermediate in PROTAC (proteolysis targeting chimera) development, where its structural features may contribute to improved cell permeability and target engagement. Preliminary results presented at the 2024 ACS National Meeting show promising degradation efficiency against challenging protein targets.

Future research directions are likely to focus on expanding the structural diversity accessible from this intermediate and further optimizing its synthetic accessibility. The compound's unique combination of functional groups continues to make it a valuable building block in medicinal chemistry and agrochemical development.